(5-Chlorothiophen-2-yl)(4-cyclopropylidenepiperidin-1-yl)methanone

• IUPAC Name: (5-chlorothiophen-2-yl)-(4-cyclopropylidenepiperidin-1-yl)methanone
• InChI: InChI=1S/C13H14ClNOS/c14-12-4-3-11(17-12)13(16)15-7-5-10(6-8-15)9-1-2-9/h3-4H,1-2,5-8H2
• InChI Key: MUMHYYZKGNZADE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1=C2CCN(CC2)C(=O)C3=CC=C(S3)Cl
• Molecular Formula: C13H14ClNOS
• Molecular Weight: 267.77 g/mol
• CAS No.: 2097922-33-1

Description

(5-Chlorothiophen-2-yl)(4-cyclopropylidenepiperidin-1-yl)methanone is a useful research compound. Its molecular formula is C13H14ClNOS and its molecular weight is 267.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Structural Analysis and Synthesis: Novel compounds, including those structurally related to "(5-Chlorothiophen-2-yl)(4-cyclopropylidenepiperidin-1-yl)methanone", have been synthesized and characterized through various spectroscopic techniques. For example, Shahana and Yardily (2020) conducted synthesis, spectral characterization, density functional theory (DFT), and docking studies on related thiazolyl thiophene compounds. These studies included UV, IR, 1H and 13C NMR, and mass spectrometry, alongside theoretical vibrational spectra interpretations to investigate their structural and electronic properties, which help understand their potential biological activities (Shahana & Yardily, 2020).

Biological Evaluation and Potential Applications

• Antibacterial and Antioxidant Activities: Research by Thirunarayanan (2014) on derivatives of thiophene compounds, including (5-chloro-2-thienyl)(3-(substituted phenyl) bicyclo[2.2.1]hept-5-en-2-yl) methanones, revealed their antimicrobial, antioxidant, and insect antifeedant activities. These studies indicate a potential for applications in developing new antibacterial and antioxidant agents (Thirunarayanan, 2014).

Chemical Reactivity and Interaction Studies

• Molecular Docking and Reactivity: The study by Shahana and Yardily also included molecular docking analyses to explore the antibacterial activity of the synthesized compounds. These computational studies aid in understanding how these molecules might interact with biological targets, offering insights into their reactivity and potential therapeutic applications (Shahana & Yardily, 2020).

Crystal Structure Analysis

• X-ray Crystallography: Research on related compounds includes detailed crystal structure analyses to elucidate their molecular conformations and packing in the solid state. For example, studies by Revathi et al. (2015) on chlorophenyl piperidinyl methanone adducts contribute to the understanding of molecular interactions, such as hydrogen bonding, that influence the formation and stability of crystal structures (Revathi et al., 2015).